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Compound of Interest

Compound Name: NBD-125

Cat. No.: B12414222 Get Quote

Essential Safety and Handling Guide for NBD-125
This document provides crucial safety protocols and operational guidance for researchers,

scientists, and drug development professionals handling NBD-125. Given that a

comprehensive Safety Data Sheet (SDS) for NBD-125 is not publicly available, this guide is

founded on general principles of laboratory safety for handling novel chemical compounds with

uncharacterized toxicological profiles. A thorough risk assessment should be conducted by

users prior to commencing any work.

NBD-125 is a berberine analogue identified as a Retinoid X Receptor Alpha (RXRα) activator.

[1][2] It is utilized in research, particularly in studies involving colon cancer, where it has been

shown to inhibit β-catenin signaling.[1]

Chemical and Physical Properties
The following table summarizes the known quantitative data for NBD-125.
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Property Value

IUPAC Name
3,9-dimethoxy-5,6-dihydroisoquinolino[3,2-

a]isoquinolin-7-ium chloride[2]

Synonyms NBD125, B-12[1][2]

CAS Number 2367641-24-3[2]

Molecular Formula C₁₉H₁₈ClNO₂[2]

Molecular Weight 327.81 g/mol [1][2]

Appearance Solid powder[2]

Purity >98%[2]

Storage (Powder) -20°C for long-term (years)[1][2]

Storage (Solvent) -80°C for up to 1 year[1]

Immediate Safety and Personal Protective
Equipment (PPE)
As the specific hazards of NBD-125 are not fully documented, cautious handling is paramount.

The primary routes of exposure for powdered substances are inhalation, ingestion, and

skin/eye contact.[3]

Engineering Controls
Ventilation: Always handle NBD-125 powder in a certified chemical fume hood to minimize

inhalation risk.

Safety Stations: Ensure an eyewash station and safety shower are readily accessible in the

immediate work area.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents skin contact. Change

gloves immediately if

contaminated.

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from dust

particles and splashes.

Body Protection Fully-buttoned laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection

Use in a fume hood is the

primary control. If weighing

outside a hood, a NIOSH-

approved respirator may be

required based on risk

assessment.

Prevents inhalation of fine

powder.

Operational Plan: Experimental Protocol
NBD-125 has been used in vitro to treat colon cancer cell lines at various concentrations (0-80

μM) for 15 hours to assess its effect on cell proliferation and protein expression.[1] The

following is a general protocol for preparing and using NBD-125 in cell culture.

Experimental Workflow: Stock Solution and Cell
Treatment
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Stock Solution Preparation (in Fume Hood)

Cell Treatment

1. Weigh NBD-125 Powder

2. Dissolve in DMSO
(e.g., to 10 mM)

3. Aliquot & Store
 at -80°C

4. Thaw Stock Aliquot

Begin Experiment

5. Prepare Working Dilutions
in Cell Culture Medium

6. Add to Cells
(0-80 µM final conc.)

7. Incubate for a
Defined Period (e.g., 15h)

Click to download full resolution via product page

Caption: Workflow for NBD-125 stock preparation and cell treatment.
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Detailed Methodology
Stock Solution Preparation (10 mM):

Calculate the mass of NBD-125 powder needed for the desired volume and concentration

(M.W. = 327.81 g/mol ). For 1 mL of a 10 mM stock, weigh out 3.278 mg.

Inside a chemical fume hood, weigh the NBD-125 powder.

Add the appropriate volume of sterile DMSO to the powder to achieve a 10 mM

concentration.

Vortex thoroughly until the powder is completely dissolved.

Dispense into smaller, single-use aliquots to avoid repeated freeze-thaw cycles.

Store aliquots at -80°C, protected from light.[1]

Cell Treatment:

Culture colon cancer cells (e.g., KM12C, HCT116, SW620) to the desired confluency

using standard cell culture techniques.[1]

On the day of the experiment, thaw an aliquot of the NBD-125 stock solution.

Prepare serial dilutions of the stock solution in complete cell culture medium to achieve

the final desired concentrations (e.g., 10, 20, 40, 80 μM). Ensure the final DMSO

concentration is consistent across all treatments (including the vehicle control) and is non-

toxic to the cells (typically ≤ 0.5%).

Remove the old medium from the cells and replace it with the medium containing the

various concentrations of NBD-125 or a vehicle control (medium with the same

percentage of DMSO).

Incubate the cells for the desired time period (e.g., 15 hours).[1]

Following incubation, cells can be harvested for downstream analysis, such as Western

Blot to assess protein levels of c-Myc and Cdc42.[1]
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Signaling Pathway
NBD-125 functions as an RXRα activator, which subsequently inhibits β-catenin signaling. This

leads to a decrease in the protein levels of downstream targets like c-Myc and Cdc42, which

are critical for cancer cell proliferation.[1]

NBD-125
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Caption: NBD-125 signaling pathway inhibiting cell proliferation.

Disposal Plan
All NBD-125 waste must be treated as hazardous chemical waste and disposed of according to

institutional and local environmental regulations.

Disposal Workflow
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Segregated Waste Streams

NBD-125 Waste
(Solid, Liquid, Labware)

1. Solid Waste
(Unused powder, contaminated gloves, tips)

2. Liquid Waste
(Unused solutions, rinsate)

3. Contaminated Glassware

4. Arrange Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Segregation and disposal workflow for NBD-125 waste.

Step-by-Step Disposal Procedures
Unused Solid NBD-125:

Keep the compound in its original, securely sealed container.[3]

Label the container clearly as "Hazardous Chemical Waste" and include the full chemical

name.

Do not mix with other waste.

Liquid Waste (Stock Solutions, Working Solutions):

Collect all liquid waste containing NBD-125 in a dedicated, leak-proof, and sealable

hazardous waste container.

The container must be clearly labeled with "Hazardous Chemical Waste," the full chemical

name ("NBD-125"), the solvent(s) used (e.g., "DMSO," "Aqueous media"), and an

estimate of the concentrations.

Do not overfill the container; leave at least 10% headspace for expansion.[3]
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Store the sealed container in a designated satellite accumulation area, such as a fume

hood, away from incompatible materials.

Contaminated Labware (Gloves, Pipette Tips, Tubes):

Place all disposable items that have come into contact with NBD-125 into a designated

solid chemical waste container lined with a heavy-duty plastic bag.

This includes gloves, pipette tips, plastic tubes, and any absorbent paper used for

cleaning minor spills.

Seal the bag and label the container as "Solid Hazardous Waste" with the name of the

chemical contaminant.

Contaminated Glassware:

Decontaminate non-disposable glassware by rinsing thoroughly with a suitable solvent

(e.g., ethanol or acetone) to remove NBD-125 residue.[3]

Collect this solvent rinsate as hazardous liquid waste (see step 2).[3]

After decontamination, the glassware can be washed using standard laboratory

procedures.[3]

Waste Pickup:

Once waste containers are full, arrange for disposal through your institution's

Environmental Health and Safety (EHS) department. Follow their specific procedures for

waste pickup requests.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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